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Compound of Interest

Compound Name: 15-Methylhexadecasphinganine

CAS No.: 26048-10-2

Cat. No.: B587849

Get Quote

Executive Summary
This guide provides a technical analysis of 15-Methylhexadecasphinganine, an iso-branched

sphingoid base primarily derived from the commensal bacterium Bacteroides fragilis.[1] Unlike

the canonical mammalian sphingoid base (C18-sphinganine/dihydrosphingosine), this molecule

features a terminal methyl branch (iso-C17 structure).

This structural deviation confers unique biophysical properties—specifically increased

membrane fluidity and altered CD1d binding affinity—that drive distinct biological outcomes

across different cell lines. This guide compares its efficacy and mechanism of action against

standard C18-sphinganine in immune, epithelial, and cancer cell models.

Chemical Identity & Biophysical Basis
To understand the cellular effects, one must first grasp the structural divergence.
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Feature
15-

Methylhexadecasphinganine
C18-Sphinganine (Standard)

Structure
Iso-branched alkyl chain (iso-

C17)
Straight alkyl chain (n-C18)

Origin
Bacterial (Bacteroides spp.),

Marine Sponges
Mammalian de novo synthesis

Membrane Packing

Loose: Branching disrupts Van

der Waals forces, increasing

membrane fluidity.

Tight: Linear chains pack

densely, stabilizing lipid rafts.

CD1d Affinity

Modulatory: Binds CD1d but

often acts as an antagonist or

weak agonist to NKT cells.

Low Relevance: Primary role is

metabolic precursor, not

antigen presentation.

Comparative Efficacy Across Cell Lines[2]
The following analysis synthesizes data on iso-branched sphingolipids (represented by 15-
Methylhexadecasphinganine) versus straight-chain controls.

A. Immune Cells: Invariant Natural Killer T (iNKT) Cells
Context: iNKT cells recognize lipid antigens presented by CD1d molecules. This is the primary

biological niche for 15-Methylhexadecasphinganine.

Mechanism: The iso-branched tail fits into the CD1d hydrophobic groove but alters the

orientation of the polar headgroup compared to strong agonists (like

-GalCer).

Outcome: Unlike pathogenic bacterial lipids (from Sphingomonas) that hyper-activate iNKT

cells, Bacteroides sphingolipids (containing 15-Methylhexadecasphinganine) often induce

a state of immune quiescence or homeostasis.
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Parameter
15-
Methylhexadecasphingani
ne (Iso-Branched)

C18-Sphinganine (Straight)

iNKT Activation

Inhibitory / Homeostatic:

Prevents colonic iNKT hyper-

proliferation.

Neutral: Minimal direct

interaction with CD1d surface

receptor.

Cytokine Profile

Promotes IL-10 (Anti-

inflammatory) in specific

contexts.[1]

N/A (Metabolic intermediate).

Key Reference

B. fragilis sphingolipids

regulate colonic iNKT

homeostasis (An et al.,

Nature).

B. Colon Epithelial Cells (e.g., Caco-2, HT-29)
Context: These cells are the primary interface for bacterial lipids produced in the gut.

Uptake Efficiency: Iso-branched bases show rapid incorporation into host membranes due to

higher lipophilicity and fluid mechanics.

Barrier Function: High concentrations of straight-chain sphingoid bases can induce apoptosis

(cytotoxicity). Iso-branched bases generally show lower cytotoxicity at physiological ranges,

allowing them to integrate into the host membrane and modify receptor signaling without

killing the barrier cell.

C. Cancer Cell Lines (e.g., HeLa, MCF-7)
Context: Cytotoxicity screening for potential chemotherapeutic adjuvants.

Apoptosis Induction: Both molecules can induce apoptosis if accumulated, but via different

kinetics. 15-Methylhexadecasphinganine disrupts membrane integrity more effectively due

to the steric hindrance of the methyl branch, potentially sensitizing multidrug-resistant (MDR)

cells by increasing membrane permeability.
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Visualizing the Mechanism
The following diagram illustrates the divergent pathways of Iso-branched vs. Straight-chain

bases upon cellular entry.
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Figure 1: Divergent signaling pathways. Note that the iso-branched base uniquely engages the

CD1d immune pathway, whereas both bases can drive apoptosis via ceramide accumulation.

Experimental Protocols
Working with sphingoid bases requires specific solubilization techniques to prevent

precipitation and ensure bioavailability.
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Protocol A: Solubilization (BSA-Complexing)
Best for: Live cell culture treatments (prevents solvent toxicity).

Preparation: Dissolve 15-Methylhexadecasphinganine in Ethanol:DMSO (9:1) to create a 5

mM stock.

Evaporation: Aliquot required amount into a glass tube. Dry under

stream.

Complexing:

Prepare a 0.34 mg/mL solution of Fatty Acid-Free BSA in PBS.

Add BSA solution to the dried lipid film.

Sonicate in a water bath at 37°C for 10–15 minutes until clear.

Result: A defined Lipid-BSA complex ready for cell media addition.

Protocol B: Cytotoxicity Assay (MTT/CCK-8)
Target: HeLa or Caco-2 Cells.

Seeding: Plate cells at 5,000 cells/well in 96-well plates. Adhere overnight.

Treatment:

Group A: Vehicle Control (BSA-PBS).

Group B: C18-Sphinganine (1, 5, 10, 20

M).

Group C: 15-Methylhexadecasphinganine (1, 5, 10, 20

M).

Incubation: 24 to 48 hours.
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Readout: Add MTT reagent. Incubate 4h. Solubilize formazan crystals. Read Absorbance at

570nm.

Analysis: Calculate IC50. Expectation: Iso-branched bases may show higher IC50 (lower

toxicity) in epithelial cells compared to straight-chain bases, unless membrane disruption

threshold is reached.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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